Cas no 2229545-08-6 (2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine
• CAS No: 2229545-08-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5928634
• PubChem ID: 165610182
• Update Time: 2025-05-19

2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine
• [2-(2-methoxypyridin-4-yl)propan-2-yl](methyl)amine
• 2229545-08-6
• EN300-1732721

• Inchi： 1S/C10H16N2O/c1-10(2,11-3)8-5-6-12-9(7-8)13-4/h5-7,11H,1-4H3
• InChI Key： CUMAMUUOFGLNCM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)C(C)(C)NC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine

Comprehensive Overview of 2-(2-Methoxypyridin-4-yl)propan-2-yl(methyl)amine (CAS No. 2229545-08-6): Properties, Applications, and Industry Insights

The compound 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine (CAS No. 2229545-08-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a methoxypyridine core and a propan-2-yl(methyl)amine side chain, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "CAS 2229545-08-6 synthesis", "2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine applications", and "methoxypyridine derivatives in drug discovery", reflecting its relevance in modern science.

One of the key reasons for the growing interest in 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine is its potential role in the development of novel therapeutics. The methoxypyridine moiety is known to enhance bioavailability and metabolic stability, which are critical factors in drug design. Recent studies have explored its utility in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine. Searches for "CNS-active pyridine derivatives" and "anti-inflammatory amine compounds" highlight the intersection of this molecule with cutting-edge medical research.

From a synthetic perspective, the preparation of CAS No. 2229545-08-6 often involves multi-step reactions, including nucleophilic substitution and reductive amination. Optimizing these processes is a frequent topic in academic forums, with queries such as "efficient synthesis of 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine" and "scalable production of methoxypyridine amines". The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, further driving its demand in R&D.

Beyond pharmaceuticals, 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine has potential applications in agrochemical formulations. Its structural motifs are similar to those found in pesticides and herbicides, prompting investigations into its efficacy as a plant growth regulator or pest control agent. Industry reports and patent filings related to "pyridine-based agrochemicals" often cite derivatives of this compound, underscoring its cross-disciplinary utility.

Environmental and regulatory considerations are also part of the discourse surrounding CAS 2229545-08-6. With increasing focus on green chemistry, researchers are exploring eco-friendly synthesis routes and biodegradability profiles of such compounds. Searches for "sustainable production of amine derivatives" and "environmental impact of pyridine compounds" reflect these concerns, aligning with global sustainability goals.

In summary, 2-(2-methoxypyridin-4-yl)propan-2-yl(methyl)amine represents a compelling case study in the convergence of synthetic chemistry, drug discovery, and industrial applications. Its multifaceted properties and alignment with trending scientific inquiries—such as "next-generation amine scaffolds" and "pyridine motifs in medicinal chemistry"—ensure its continued relevance. As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and beyond.